Cas no 923691-74-1 (3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo2,3-c1,2,4triazin-4-one)
3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo2,3-c1,2,4triazin-4-one Chemical and Physical Properties
Names and Identifiers
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- 3-methyl-6-[(4-nitrophenyl)sulfanylmethyl]-6,7-dihydro-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one
- 3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo2,3-c1,2,4triazin-4-one
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- Inchi: 1S/C13H12N4O3S2/c1-8-12(18)16-10(7-22-13(16)15-14-8)6-21-11-4-2-9(3-5-11)17(19)20/h2-5,10H,6-7H2,1H3
- InChI Key: ARECETJBTABIDC-UHFFFAOYSA-N
- SMILES: N1=C(C)C(=O)N2C(CSC3=CC=C([N+]([O-])=O)C=C3)CSC2=N1
3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo2,3-c1,2,4triazin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3295-0001-2μmol |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 2μl |
$85.5 | 2023-04-26 | |
| Life Chemicals | F3295-0001-5μmol |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 5μl |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3295-0001-10μmol |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 10μl |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3295-0001-20μmol |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 20μl |
$118.5 | 2023-04-26 | |
| Life Chemicals | F3295-0001-1mg |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 1mg |
$81.0 | 2023-04-26 | |
| Life Chemicals | F3295-0001-2mg |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 2mg |
$88.5 | 2023-04-26 | |
| Life Chemicals | F3295-0001-3mg |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 3mg |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3295-0001-4mg |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 4mg |
$99.0 | 2023-04-26 | |
| Life Chemicals | F3295-0001-5mg |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 5mg |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3295-0001-10mg |
3-methyl-6-{[(4-nitrophenyl)sulfanyl]methyl}-4H,6H,7H-[1,3]thiazolo[2,3-c][1,2,4]triazin-4-one |
923691-74-1 | 90%+ | 10mg |
$118.5 | 2023-04-26 |
3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo2,3-c1,2,4triazin-4-one Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Additional information on 3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo2,3-c1,2,4triazin-4-one
Comprehensive Overview of 3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo[2,3-c][1,2,4]triazin-4-one (CAS No. 923691-74-1)
The compound 3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo[2,3-c][1,2,4]triazin-4-one (CAS No. 923691-74-1) is a heterocyclic organic molecule with a unique structural framework. Its complex nomenclature reflects the presence of multiple fused rings, including a thiazolo and triazinone moiety, which are of significant interest in medicinal chemistry and material science. The 4-nitrophenylsulfanylmethyl substituent further enhances its potential for diverse applications, ranging from pharmaceutical intermediates to advanced material synthesis.
In recent years, researchers have focused on the structure-activity relationship (SAR) of similar compounds, particularly in the context of drug discovery and enzyme inhibition. The presence of the nitrophenyl group in this molecule suggests potential reactivity in photocatalysis and redox reactions, aligning with current trends in sustainable chemistry. This compound’s heterocyclic core is also a subject of interest for computational chemistry studies, as its electronic properties can be modeled to predict interactions with biological targets.
The synthesis of 3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo[2,3-c][1,2,4]triazin-4-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Its CAS No. 923691-74-1 serves as a unique identifier in chemical databases, facilitating research reproducibility. Given the growing demand for high-value intermediates, this compound has garnered attention in patent literature and academic publications, particularly for its potential role in small-molecule therapeutics.
From an industrial perspective, the compound’s sulfanylmethyl linkage offers versatility in polymer chemistry and surface modification. Its nitroaromatic component is also relevant to dye synthesis and sensor development, addressing emerging needs in environmental monitoring. As the scientific community explores green chemistry alternatives, derivatives of this molecule may contribute to catalysis and energy storage innovations.
In summary, 3-methyl-6-{(4-nitrophenyl)sulfanylmethyl}-4H,6H,7H-1,3thiazolo[2,3-c][1,2,4]triazin-4-one represents a compelling case study in molecular design and application-driven research. Its structural features align with contemporary interests in bioactive compounds and functional materials, making it a valuable subject for further investigation. Researchers and industry professionals alike are encouraged to explore its potential through collaborative studies and technology transfer initiatives.
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